N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C20H22N2O5/c1-4-22-9-10-27-16-8-6-14(12-15(16)20(22)24)21-19(23)13-5-7-17(25-2)18(11-13)26-3/h5-8,11-12H,4,9-10H2,1-3H3,(H,21,23)
• InChI Key: NGVDNAYIZUJXRM-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C20H22N2O5 and its molecular weight is 370.405. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3,4-dimethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3,4-dimethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel PET Probes for Alzheimer's Disease

Research has led to the development of radiofluorinated phenylbenzoxazole derivatives as potential positron emission tomography (PET) probes for imaging cerebral β-amyloid plaques in Alzheimer's disease. These compounds display high affinity for β-amyloid aggregates, making them useful for detecting Aβ plaques in the living brain (Cui et al., 2012).

Antibacterial and Anticancer Agents

The synthesis of benzoxepine-1,2,3-triazole hybrids has been explored for their potential as antibacterial and anticancer agents. These compounds have shown effectiveness against Gram-negative bacteria such as Escherichia coli and displayed cytotoxicity against lung and colon cancer cell lines, highlighting their potential in medical treatments (Kuntala et al., 2015).

Synthesis of Heterocycles

The cyclizations of specific pyrrolidinones and isoindolinones have been utilized to produce novel 1,4-benzothiazepines and 1,4-benzoxazepines. These heterocyclic compounds are of interest for further pharmaceutical applications and provide a basis for the development of new therapeutic agents (Katritzky et al., 2001).

Serotonin-3 Receptor Antagonists

Structure-activity relationship studies have led to the identification of potent serotonin-3 (5-HT3) receptor antagonists. These compounds are significant for their potential use in treating conditions affected by 5-HT3 receptors, such as nausea and vomiting associated with chemotherapy (Harada et al., 1995).

Spectroscopic and X-ray Diffraction Studies

Benzimidazole-tethered oxazepine hybrids have been synthesized and characterized, providing insights into their structural and electronic properties. These compounds show potential for nonlinear optical (NLO) applications, which could be significant in the development of materials for optical technologies (Almansour et al., 2016).